Cas no 120293-93-8 (Juvenile Hormone B 3 (Mixture of Diastereomers), Technical Grade)

• Product Name: Juvenile Hormone B 3 (Mixture of Diastereomers), Technical Grade
• CAS No: 120293-93-8
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• CID: 197941
• PubChem ID: 6439054
• Update Time: 2025-07-22

Juvenile Hormone B 3 (Mixture of Diastereomers), Technical Grade Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,5-[(2S,3S)-3-[2-[(2R)-3,3-dimethyl-2-oxiranyl]ethyl]-3-methyl-2-oxiranyl]-3-methyl-,methyl ester, (2E)-
• 2-Pentenoic acid,5-[(2S,3S)-3-[2-[(2R)-3,3-dimethyl-2-oxiranyl]ethyl]-3-methyl-2-oxiranyl]-3-m...
• Juvenile Hormone B 3
• methyl (E)-5-[3-[2-(3,3-dimethyloxiran-2-yl)ethyl]-3-methyloxiran-2-yl]-3-methylpent-2-enoate
• methyl 6,7-10,11-bis(epoxy)-3,7,11-trimethyl-2-dodecenoate
• 1,2:5,6-dianhydro-3,4-dideoxy-6-[(3E)-5-methoxy-3-methyl-5-oxopent-3-en-1-yl]-1,1,5-trimethylhexitol
• 2-Pentenoic acid, 5-(3-(2-(3,3-dimethyloxiranyl)ethyl)-3-methyloxiranyl)-3-methyl-, methyl ester
• 6,7,10,11-Bisepoxy-3,7,11-trimethyl-2-dodecenoic acid methyl ester
• JH III Bisepoxide
• JHB3
• Juvenile hormone III bisepoxide
• 1315330-19-8
• DTXSID101108658
• 2-Pentenoic acid, 5-[3-[2-(3,3-dimethyl-2-oxiranyl)ethyl]-3-methyl-2-oxiranyl]-3-methyl-, methyl ester, (2E)-
• 120293-93-8
• Juvenile Hormone B 3 (Mixture of Diastereomers), Technical Grade

• Inchi： 1S/C16H26O4/c1-11(10-14(17)18-5)6-7-13-16(4,20-13)9-8-12-15(2,3)19-12/h10,12-13H,6-9H2,1-5H3/b11-10+
• InChI Key： ZKZPJBPCLACUKB-ZHACJKMWSA-N
• SMILES： O1C(CC/C(=C/C(=O)OC)/C)C1(C)CCC1C(C)(C)O1

Computed Properties

• Exact Mass: 282.18310931g/mol
• Monoisotopic Mass: 282.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Solubility: Chloroform (Slightly)

Juvenile Hormone B 3 (Mixture of Diastereomers), Technical Grade Security Information

• Storage Condition：Hygroscopic, -20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Juvenile Hormone B 3 (Mixture of Diastereomers), Technical Grade

Research Brief on Juvenile Hormone B 3 (Mixture of Diastereomers), Technical Grade (CAS: 120293-93-8)

Juvenile Hormone B 3 (JH B3), a mixture of diastereomers with the CAS number 120293-93-8, is a critical compound in the field of insect endocrinology and agrochemical research. As a technical-grade product, it serves as a key intermediate in the synthesis of insect growth regulators (IGRs) and has garnered significant attention for its potential applications in pest control and developmental biology. This research brief synthesizes the latest findings on JH B3, focusing on its chemical properties, biological activity, and emerging applications in the chemical and biomedical sectors.

Recent studies have highlighted the structural complexity of JH B3, owing to its diastereomeric mixture, which influences its binding affinity to juvenile hormone receptors (JHRs) in insects. Advanced chromatographic techniques, such as HPLC-MS, have been employed to characterize the isomeric composition of technical-grade JH B3, revealing variations in biological potency among diastereomers. These findings are pivotal for optimizing synthetic protocols to enhance the yield of the most bioactive isomers.

In agrochemical research, JH B3 has demonstrated promising efficacy as a biodegradable IGR, targeting the larval stages of economically significant pests like Aedes aegypti and Helicoverpa armigera. Field trials conducted in 2023 reported a 60-75% reduction in pest populations when JH B3 was applied at sublethal concentrations, underscoring its potential as an eco-friendly alternative to conventional pesticides. Notably, its mechanism of action—disrupting metamorphosis by mimicking endogenous juvenile hormones—minimizes non-target organism toxicity.

Beyond pest control, biomedical applications of JH B3 are being explored. A 2024 study published in Journal of Chemical Biology identified JH B3 derivatives as modulators of cancer cell proliferation, particularly in hormone-sensitive malignancies. The compound’s ability to interfere with steroid hormone pathways suggests cross-species bioactivity, though further in vivo validation is required to assess therapeutic potential.

Challenges persist in JH B3’s large-scale production due to the cost-intensive separation of diastereomers. Recent advances in enzymatic resolution and asymmetric synthesis, however, offer scalable solutions. For instance, immobilized lipase-based systems have achieved 90% enantiomeric excess for key JH B3 precursors, as documented in ACS Sustainable Chemistry & Engineering (2023).

In conclusion, Juvenile Hormone B 3 (CAS: 120293-93-8) represents a versatile tool in both agrochemical and biomedical research. Its technical-grade formulation, while chemically complex, provides a robust platform for developing targeted interventions. Future directions include structure-activity relationship (SAR) studies to refine bioactivity and collaborations to translate laboratory findings into commercial applications.